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Compound of Interest

Compound Name: 2-Hydroxybutanamide

Cat. No.: B2969942 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a formal safety data sheet (SDS) or professional safety consultation. Always

refer to the specific SDS provided by the manufacturer and follow all applicable safety

regulations in your institution and jurisdiction.

Introduction
2-Hydroxybutanamide is a chemical compound with the molecular formula C4H9NO2. While

its direct and extensive toxicological profile is not widely published in peer-reviewed literature,

its classification under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) provides a foundational understanding of its potential hazards. This guide

synthesizes available safety information and outlines standard protocols for its handling and for

the assessment of its toxicological properties, in the absence of compound-specific studies.

Hazard Identification and Classification
Based on available data, 2-Hydroxybutanamide is classified as a hazardous substance. The

GHS classifications are summarized in the table below.[1]
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Pictograms:

alt text

Signal Word: Warning

Precautionary Measures and Handling
Given the GHS classification, stringent safety protocols must be followed when handling 2-
Hydroxybutanamide.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. A lab coat

or other protective clothing is required to prevent skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of dust or vapors. If a fume hood is not available, a

NIOSH-approved respirator appropriate for organic vapors and particulates should be used.

General Handling and Storage
Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.
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Do not eat, drink, or smoke when using this product.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Experimental Protocols for Toxicological
Assessment
While specific toxicological studies for 2-Hydroxybutanamide are not readily available in the

public domain, the following are detailed summaries of standard OECD (Organisation for

Economic Co-operation and Development) protocols that would be employed to assess the

hazards identified by its GHS classification.

Acute Oral Toxicity (Based on OECD Guideline 423)
This protocol is designed to determine the acute oral toxicity of a substance and is a stepwise

procedure using a limited number of animals.

Methodology:

Test Animals: Typically, young adult female rats are used.

Housing and Fasting: Animals are housed in appropriate conditions and fasted (food, but not

water) overnight before dosing.

Dose Administration: A single dose of the substance is administered by gavage. The starting

dose is selected from one of four fixed levels (5, 50, 300, and 2000 mg/kg body weight). The

selection is based on any existing information about the substance's toxicity.

Observation Period: Animals are observed for mortality, clinical signs of toxicity, and changes

in body weight for at least 14 days.

Stepwise Procedure:

Initially, three animals are dosed.

If mortality occurs, the test is repeated with a lower dose.
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If no mortality occurs, the test is repeated with a higher dose until mortality is observed or

the highest dose level is reached.

Endpoint: The test allows for the determination of the GHS hazard category for acute oral

toxicity.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (Based on OECD Guideline 439)
This in vitro method is used to predict the skin irritation potential of a chemical, reducing the

need for animal testing.[2][3][4]

Methodology:

Test System: A reconstructed human epidermis model, which is a three-dimensional model

of human-derived epidermal keratinocytes.[4]

Application of Substance: The test chemical is applied topically to the surface of the RhE

tissue.[2]

Exposure and Incubation: The tissue is exposed to the chemical for a defined period (e.g., 60

minutes), after which the chemical is removed by washing. The tissue is then incubated for a

post-exposure period (e.g., 42 hours).[5]

Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly

the MTT assay. In this assay, the mitochondrial dehydrogenases of viable cells convert the

yellow MTT tetrazolium salt into a blue formazan salt, which is then extracted and quantified

spectrophotometrically.[2][3]

Endpoint: The percentage of cell viability in the treated tissue is compared to that of a

negative control. A chemical is identified as an irritant if the tissue viability is reduced below a

certain threshold (typically ≤ 50%).[4]
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In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (Based on OECD
Guideline 492)
This in vitro test is used to identify chemicals that induce serious eye damage, as well as those

that do not require classification for eye irritation.

Methodology:

Test System: A reconstructed human cornea-like epithelium (RhCE) model.

Application of Substance: The test chemical is applied topically to the surface of the RhCE

tissue.

Exposure and Post-Incubation: The tissue is exposed for a defined period, followed by

rinsing and a post-exposure incubation period.

Viability Assessment: Similar to the skin irritation test, cell viability is typically measured using

the MTT assay.

Endpoint: The reduction in tissue viability is used to classify the chemical's eye irritation

potential. A viability of ≤ 60% is often used as a cutoff to identify substances that cause

serious eye damage or irritation.
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First Aid Measures
If Swallowed: Call a poison center or doctor/physician if you feel unwell. Rinse mouth.
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If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor/physician if you feel unwell.

Biological Pathways and Mechanism of Action
There is a significant lack of publicly available scientific literature detailing the specific

metabolic pathways, toxicokinetics, or mechanisms of action of 2-Hydroxybutanamide. It is

important to distinguish it from its isomer, N-hydroxybutanamide, and its derivatives, which

have been studied as matrix metalloproteinase (MMP) inhibitors.[6] The toxicological effects of

2-Hydroxybutanamide are likely related to its chemical structure, but without specific studies,

any proposed mechanism would be speculative. Further research is required to elucidate its

biological interactions.

Conclusion
2-Hydroxybutanamide is a chemical that requires careful handling due to its classification as

harmful if swallowed, and as a skin, eye, and respiratory irritant. While specific toxicological

data is scarce, adherence to standard safety protocols for hazardous chemicals is paramount.

The experimental workflows described provide a roadmap for how the toxicological properties

of this and similar compounds are assessed, emphasizing the modern shift towards in vitro

methods to reduce animal testing. Professionals in research and drug development should

proceed with caution, utilizing appropriate personal protective equipment and engineering

controls, and should consult the manufacturer's safety data sheet for the most current and

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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